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Efficacy and Safety Comparison

The table below summarizes the core findings from a 2020 network meta-analysis that assessed the non-

inferiority of Pitolisant versus Modafinil [1] [2] [3].

Endpoint Result (Pitolisant vs. Modafinil) Statistical Significance & Conclusion

| Excessive Daytime Sleepiness (EDS) (Measured by ESS* score decrease) | Mean difference: -0.69 95%

CI: [-2.18, 0.79] | Met non-inferiority margin (NIM=1, p=0.015). Conclusion: Non-inferior to Modafinil [1]

[3]. | | Daytime Wakefulness (Measured by MWT increase in minutes) | Mean difference: +2.12 minutes

95% CI: [-0.95, 5.19] | Met non-inferiority margin (NIM=-1). Conclusion: Non-inferior to Modafinil [1]

[3]. | | Cataplexy Reduction (Weekly cataplexy rate) | The mean beneficial effect of Pitolisant was

significant. | Conclusion: Superior to Modafinil [1] [3]. | | Overall Safety (Risk Ratio of treatment-

suspected adverse events) | Risk Ratio (RR): 0.86 95% CI: [0.44, 1.24] | Met non-inferiority margin

(RR=1.25). Conclusion: Non-inferior, with a trend favoring Pitolisant [1] [3]. |

*ESS: Epworth Sleepiness Scale. A decrease indicates improvement. MWT: Maintenance of Wakefulness

Test. An increase indicates improvement.
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Detailed Experimental Protocols

The data in the summary table is primarily derived from a network meta-analysis (NMA) [1] [3]. Here are

the methodological details for the key studies that contributed to this analysis.

Network Meta-Analysis (2020)

This study pooled data from multiple randomized controlled trials (RCTs) to compare Pitolisant and

Modafinil indirectly.

Objective: To assess the non-inferiority of Pitolisant compared to Modafinil for relieving Excessive

Daytime Sleepiness (EDS) and cataplexy in narcolepsy [1] [3].
Methodology:

Systematic Literature Search: Researchers identified 312 articles, of which 10 RCTs were
eligible for the network meta-analysis [1] [3].

Primary Endpoints: Change in ESS score, change in MWT results, number of cataplexies, and
overall safety profile [1] [2].

Non-Inferiority Margin (NIM): Pre-specified margins were set for each endpoint (e.g., NIM=1
for ESS) to define the threshold for non-inferiority [1].

HARMONY I Trial (Dauvilliers et al., 2013)

This was one of the pivotal double-blind, double-dummy RCTs included in the meta-analysis [4] [5].

Objective: To evaluate the efficacy and safety of Pitolisant versus placebo and versus Modafinil [5].
Population: 95 adults with narcolepsy (with or without cataplexy), with a baseline ESS score ≥14 [4]

[5].
Intervention & Design:

Groups: Patients were randomly assigned (1:1:1) to receive Pitolisant, Modafinil, or placebo
for 8 weeks [5].

Dosing: A 3-week flexible dosing period was followed by 5 weeks of stable dosing.
Pitolisant: 10, 20, or 40 mg/day [4].

Modafinil: 100, 200, or 400 mg/day [4].
Blinding: A double-dummy design was used to ensure masking (patients took four tablets daily

regardless of their assigned group) [5].
Primary Outcome: The difference in the change of ESS score from baseline to the 8-week endpoint

[4] [5].
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Mechanisms of Action

The distinct mechanisms of action for each drug explain their differing efficacy profiles, particularly for

cataplexy. The following diagrams illustrate their primary signaling pathways.

Pitolisant's Mechanism of Action

Pitolisant promotes wakefulness through the histaminergic system in the brain.
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Modafinil's Mechanism of Action

Modafinil's wake-promoting action is primarily associated with the dopaminergic system.

Modafinil
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Key Conclusions for Different Patient Types

The comparative performance of Pitolisant and Modafinil can be summarized for different narcolepsy

subtypes based on the clinical evidence [1] [3]:

For Narcolepsy Type 1 (with cataplexy): Pitolisant outranks Modafinil. It is not only non-inferior
for EDS but is also superior in reducing cataplexy attacks [1] [3].

For Narcolepsy Type 2 (without cataplexy): Both drugs perform equally in relieving EDS, with
Pitolisant showing only a slight, non-significant superiority in the meta-analysis [1] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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